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An In-depth Technical Guide to Sodium Oxide (Na₂O) for Researchers and Scientists

Abstract
Sodium oxide (Na₂O) is an inorganic compound of significant interest in various industrial and

research applications, including the manufacturing of glass, ceramics, and specialty chemicals.

[1][2][3] For researchers, scientists, and drug development professionals, a thorough

understanding of its chemical and physical properties, synthesis protocols, and analytical

methods is crucial. This document provides a comprehensive technical overview of sodium

oxide, including its fundamental characteristics, detailed experimental procedures for its

synthesis and analysis, and its applications in scientific research.

Chemical Identity and Physical Properties
Sodium oxide is an alkali metal oxide with the chemical formula Na₂O.[4][5] It is the anhydride

form of sodium hydroxide.[5][6] Structurally, it adopts an antifluorite crystal lattice, where the

sodium (Na⁺) ions are tetrahedrally coordinated to four oxide (O²⁻) ions, and the oxide ions are

cubically coordinated to eight sodium ions.[2][7][8] At room temperature, it exists as a white,

crystalline solid.[1][4]

Quantitative Data Summary
The key physical and chemical properties of sodium oxide are summarized in the table below

for easy reference.
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Property Value Reference(s)

Chemical Formula Na₂O [2][9]

Molecular Weight 61.979 g/mol [2][9]

Appearance White crystalline solid [1][2][4]

Density 2.27 - 2.49 g/cm³ [2][6][7]

Melting Point 1,132 °C (2,070 °F; 1,405 K) [1][2][4]

Boiling Point 1,950 °C (3,540 °F; 2,220 K) [2][4]

Sublimation Point Begins to sublime at 1,275 °C [2][4][7]

Crystal Structure
Antifluorite (face-centered

cubic), cF12
[2][7]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
-416 kJ/mol [2][7]

Gibbs Free Energy (ΔfG⦵) -377.1 kJ/mol [2][7]

Heat Capacity (C) 72.95 J/(mol·K) [2][6]

Solubility
Reacts violently with water to

form NaOH.[1][4]
[1][4]

Chemical Properties and Reactivity
Sodium oxide is a strongly basic oxide.[7] Its most notable chemical property is its vigorous and

highly exothermic reaction with water to produce sodium hydroxide (NaOH).[4][8]

Reaction with Water: Na₂O + H₂O → 2NaOH[4][8]

Due to this reactivity, sodium oxide is considered the base anhydride of sodium hydroxide.[2] It

readily reacts with acids to form the corresponding sodium salt and water. For example, it

reacts with hydrochloric acid (HCl) to produce sodium chloride (NaCl) and water.[7]

Reaction with Acids: Na₂O + 2HCl → 2NaCl + H₂O[7]
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It also reacts with alcohols to yield the corresponding sodium alkoxides.[4]

Synthesis of Sodium Oxide
Several methods exist for the laboratory and industrial preparation of sodium oxide. The choice

of method often depends on the desired purity and scale.

Reaction of Sodium with Sodium Hydroxide: A common laboratory method involves the

reaction of metallic sodium with sodium hydroxide at elevated temperatures (300-400 °C),

which produces sodium oxide and hydrogen gas.[2][7]

Reaction of Sodium with Sodium Nitrite or Peroxide: Sodium oxide can also be formed by

reacting sodium with sodium nitrite or sodium peroxide.[2][4]

Thermal Decomposition: The calcination of sodium carbonate at high temperatures (800-

1000 °C) yields sodium oxide and carbon dioxide, though this requires prolonged heating.[4]

Similarly, thermal decomposition of sodium nitrite begins at around 320 °C to produce

sodium oxide.[4]

Direct Oxidation of Sodium: Burning sodium in a limited supply of air or oxygen produces

sodium oxide, but this method often results in the formation of sodium peroxide (Na₂O₂) as a

significant byproduct.[2][4] To obtain pure Na₂O, the resulting mixture can be treated with

excess liquid sodium to reduce the peroxide.[10]

Experimental Protocols
The following sections provide detailed methodologies for a representative synthesis and an

analytical procedure for sodium oxide.

Protocol 1: Laboratory Synthesis via Sodium/Sodium
Hydroxide Reaction
This protocol describes the synthesis of sodium oxide by reacting metallic sodium with sodium

hydroxide, followed by purification.[2][7]

Materials:
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Metallic Sodium (Na)

Sodium Hydroxide (NaOH), anhydrous pellets

Inert atmosphere (e.g., high-purity Argon or Nitrogen)

Reaction vessel suitable for high temperatures (e.g., nickel or iron crucible)

Furnace with temperature control

Vacuum distillation apparatus

Procedure:

Preparation: Ensure all glassware and equipment are thoroughly dried to prevent side

reactions. The entire procedure must be conducted under an inert atmosphere (e.g., in a

glovebox) to exclude moisture and oxygen.

Reaction Setup: Place 2 moles of anhydrous sodium hydroxide and 2 moles of metallic

sodium into the reaction vessel. A slight excess of sodium metal can be used to ensure the

complete conversion of NaOH.[7]

Heating: Heat the mixture in a furnace to a temperature between 300-400 °C.[7] Hydrogen

gas will be evolved during the reaction: 2NaOH + 2Na → 2Na₂O + H₂.

Reaction Monitoring: Maintain the temperature and monitor the reaction until the evolution of

hydrogen gas ceases, indicating the completion of the reaction.

Purification: The crude product contains sodium oxide and any excess unreacted sodium

metal. Purify the product via vacuum distillation at 500-600 °C to remove the excess sodium,

which has a lower boiling point than sodium oxide.[7]

Product Handling and Storage: Cool the purified sodium oxide to room temperature under an

inert atmosphere. The resulting white, crystalline Na₂O is extremely hygroscopic and must

be stored in an airtight container, such as a sealed ampoule or within a glovebox, to prevent

reaction with atmospheric moisture and carbon dioxide.[4]
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Caption: Workflow for the laboratory synthesis of sodium oxide.
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Protocol 2: Determination of Sodium Oxide Content by
Back-Titration
This protocol provides a method for quantifying the sodium oxide content in a solid sample,

such as regenerated sand from sodium silicate casting, by using acid-base back-titration.[11]

Materials:

Sample containing sodium oxide

Sulfuric acid (H₂SO₄) standard solution (e.g., 0.1 M)

Sodium hydroxide (NaOH) standard solution (e.g., 0.1 M)

Bromcresol green-methyl red mixed indicator

Deionized water

Heating and stirring plate, beakers, burette, filtration apparatus

Procedure:

Sample Preparation: Weigh a precise amount of the solid sample and place it into a beaker.

Acid Digestion: Add a known excess volume of standard sulfuric acid solution and a sufficient

amount of deionized water to the sample.

Heating and Stirring: Heat the mixture to 80-90 °C and stir continuously for 30-40 minutes.

This ensures that all the basic sodium oxide reacts with the sulfuric acid: Na₂O + H₂SO₄ →

Na₂SO₄ + H₂O.[11]

Cooling and Filtration: Cool the mixture to room temperature and filter it to separate the

insoluble residue from the filtrate, which contains the unreacted sulfuric acid.

Washing: Wash the filter residue with deionized water until the washing liquid is neutral.

Combine the washing liquid with the original filtrate. This ensures all the unreacted acid is

collected for titration.
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Titration: Add a few drops of the bromcresol green-methyl red indicator to the combined

filtrate. Titrate the solution with the standard sodium hydroxide solution until the color

changes from red to green, marking the endpoint. Record the volume of NaOH consumed.

[11]

Calculation: Calculate the amount of sulfuric acid that reacted with the sodium oxide by

subtracting the amount that was neutralized by the NaOH titrant from the initial amount of

acid added. From this, the mass and percentage of sodium oxide in the original sample can

be determined.
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Caption: Analytical workflow for Na₂O determination by back-titration.
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Applications in Research and Drug Development
While sodium oxide itself is too reactive for direct therapeutic use, its role in chemical synthesis

and materials science is relevant to the pharmaceutical and research sectors.

Glass and Ceramics Production: Sodium oxide is a fundamental component in the

manufacturing of various glasses and ceramics.[1][3][9] It acts as a flux to lower the melting

temperature of silica.[3][12] This is relevant for producing specialized laboratory glassware

and ceramic components for scientific apparatus.

Chemical Synthesis: As a strong base, Na₂O can be used in various chemical reactions.

High-purity sodium oxide serves as a reactant or intermediate in the synthesis of other

sodium-based compounds, including certain pharmaceutical precursors.[13]

Dehydrating Agent: Due to its high reactivity with water, it can be used as a powerful

dehydrating agent or desiccant in specific applications where its basicity is not a concern.[9]

Research and Development: Sodium oxide is utilized in materials science research to

explore new materials, such as sodium-ion battery components and specialized glasses with

unique optical or physical properties.[13][14] In sodium-cooled fast reactors, the reaction

between sodium oxide and silica is an important area of safety research.[15]

Safety and Handling
Sodium oxide is a hazardous substance that requires careful handling.

Corrosivity: It is extremely corrosive and can cause severe damage to the skin, eyes, and

respiratory tract.[1][5]

Reactivity: It reacts violently and exothermically with water, which can cause boiling and

spattering of the corrosive solution.[1][4]

Handling: All handling should be performed in a controlled environment, such as a fume

hood or glovebox, while wearing appropriate personal protective equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[4]
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Storage: Store in a cool, dry, well-ventilated area, separated from acids, water, and food

products.[4] Containers must be kept tightly sealed.[4]

Disposal: Sodium oxide should be neutralized carefully by slow addition to a large volume of

cold, acidified water.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b227187#chemical-formula-and-molecular-weight-of-
sodium-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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